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Cat. No.: B2755153

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GLUT1-IN-2, also identified as compound 17, is a synthetic small molecule inhibitor of the

glucose transporter 1 (GLUT1). As a derivative of Cytochalasin B, it represents a class of

compounds investigated for their potential in cancer therapy. The overexpression of GLUT1 is a

well-established hallmark of many cancer types, facilitating the increased glucose uptake

required to fuel rapid cell proliferation and survival through aerobic glycolysis, a phenomenon

known as the Warburg effect. By competitively inhibiting GLUT1, GLUT1-IN-2 presents a

targeted approach to disrupt cancer cell metabolism, leading to energy depletion and

potentially cell death. These application notes provide a summary of the available data on

GLUT1-IN-2 in cancer research models and protocols for its use.

Mechanism of Action
GLUT1-IN-2 functions as a competitive inhibitor of GLUT1, binding to the transporter and

blocking the uptake of glucose into the cell. This disruption of glucose import leads to a

cascade of metabolic consequences within the cancer cell, primarily a reduction in the

intracellular pool of glucose available for glycolysis. The downstream effects include a
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decrease in the production of ATP, the cell's primary energy currency, and a reduction in the

synthesis of lactate, a key byproduct of aerobic glycolysis. By targeting this fundamental

metabolic pathway, GLUT1-IN-2 exploits the dependency of cancer cells on glucose for their

survival and growth.

Signaling and Metabolic Pathways
The primary signaling pathway affected by GLUT1-IN-2 is the central axis of cancer cell

metabolism. By inhibiting glucose uptake, it directly impacts glycolysis and downstream

metabolic processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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